ethyl 5-amino-1-(4-tert-butylphenyl)-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 5-amino-1-(4-tert-butylphenyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C16H21N3O2 and its molecular weight is 287.36 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-amino-1-(4-tert-butylphenyl)-1H-pyrazole-4-carboxylate involves the reaction of 4-tert-butylphenylhydrazine with ethyl acetoacetate to form ethyl 5-amino-1-(4-tert-butylphenyl)-1H-pyrazole-4-carboxylate.", "Starting Materials": [ "4-tert-butylphenylhydrazine", "ethyl acetoacetate", "sodium ethoxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-tert-butylphenylhydrazine (1.0 g, 5.4 mmol) in ethanol (10 mL) and add sodium ethoxide (0.3 g, 5.4 mmol). Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate (1.0 g, 7.2 mmol) to the reaction mixture and stir for an additional 2 hours at room temperature.", "Step 3: Add water (10 mL) to the reaction mixture and extract with ethyl acetate (3 x 10 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain ethyl 5-amino-1-(4-tert-butylphenyl)-1H-pyrazole-4-carboxylate as a white solid (yield: 70%)." ] } | |
CAS No. |
203123-01-7 |
Molecular Formula |
C16H21N3O2 |
Molecular Weight |
287.36 g/mol |
IUPAC Name |
ethyl 5-amino-1-(4-tert-butylphenyl)pyrazole-4-carboxylate |
InChI |
InChI=1S/C16H21N3O2/c1-5-21-15(20)13-10-18-19(14(13)17)12-8-6-11(7-9-12)16(2,3)4/h6-10H,5,17H2,1-4H3 |
InChI Key |
DKQVQLQOJLKTCG-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)C(C)(C)C)N |
Purity |
95 |
Origin of Product |
United States |
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